molecular formula C18H16O2 B8511824 2-Benzylidene-6-methoxy-3,4-dihydro-2H-naphthalen-1-one

2-Benzylidene-6-methoxy-3,4-dihydro-2H-naphthalen-1-one

Cat. No.: B8511824
M. Wt: 264.3 g/mol
InChI Key: RTLPXDPVWAKOEQ-UHFFFAOYSA-N
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Description

2-Benzylidene-6-methoxy-3,4-dihydro-2H-naphthalen-1-one is a useful research compound. Its molecular formula is C18H16O2 and its molecular weight is 264.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H16O2

Molecular Weight

264.3 g/mol

IUPAC Name

2-benzylidene-6-methoxy-3,4-dihydronaphthalen-1-one

InChI

InChI=1S/C18H16O2/c1-20-16-9-10-17-14(12-16)7-8-15(18(17)19)11-13-5-3-2-4-6-13/h2-6,9-12H,7-8H2,1H3

InChI Key

RTLPXDPVWAKOEQ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3)CC2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 6-methoxy-1-tetralone (0.227 mol, 40 gm) and benzaldehyde (0.272 mol, 27.5 mL) in 450 mL of methanol was added pyrrolidine (0.272 mol, 23.6 mL). The mixture was stirred at room temperature for about 4 days until TLC indicated that no starting tetralone was present. The mixture was concentrated in vacuo, then dissolved in EtOAc, washed with four portions of 10% HCl, two portions of saturated NaHCO3 solution, and one portion of brine. The solvent was removed in vacuo and the crude oil was triturated with diethyl ether to afford 38 g of the title compound of this Example 1B, m.p. 100-102° C. Analysis calculated for C18H16O2 : 264.1146. Found: 264.1149.
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
27.5 mL
Type
reactant
Reaction Step One
Quantity
23.6 mL
Type
reactant
Reaction Step One
Quantity
450 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

To a stirred solution of 6-methoxy-1-tetralone (227 mmole, 40 gm) and benzaldehyde (272 mmole, 27.5 mL) in 450 mL of methanol was added pyrrolidine (272 mmole, 23.6 mL). The mixture was stirred at room temperature for about 4 days until TLC indicated that no starting tetralone was present. The mixture was concentrated in vacuo, then dissolved in EtOAc, washed with four portions of 10% HCl, two portions of saturated NaHCO3 solution, and one portion of brine. The solvent was removed in vacuo and the crude oil was triturated with diethyl ether to afford 38 g of the title compound of this Preparation 1A, mp 100-102° C. Analysis calculated for C18H16O2 : 264.1146. Found: 264.1149.
[Compound]
Name
1A
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
40 g
Type
reactant
Reaction Step Two
Quantity
27.5 mL
Type
reactant
Reaction Step Two
Quantity
23.6 mL
Type
reactant
Reaction Step Two
Quantity
450 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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